N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide

• IUPAC Name: N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.03,7]nonan-4-yl)-2-phenylacetamide
• InChI: InChI=1S/C19H23N3O/c1-17-13-22(21-16(23)10-14-6-4-3-5-7-14)19(12-20)11-15(17)8-9-18(17,19)2/h3-7,15H,8-11,13H2,1-2H3,(H,21,23)
• InChI Key: GXBYSUFJBLZVKZ-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C1(CN(C2(C3)C#N)NC(=O)CC4=CC=CC=C4)C
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide, also known as CTDP-1, is a synthetic compound that has gained significant attention in the field of scientific research. This compound belongs to the family of azatricyclic compounds and has been found to have potential applications in various fields of research, including medicinal chemistry, neuroscience, and drug development.

Mechanism of Action

N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide acts as a positive allosteric modulator of α4β2 nAChRs, which means that it enhances the receptor's response to acetylcholine, the natural neurotransmitter that activates the receptor. This leads to an increase in the amount of neurotransmitter released in the brain, which can have a range of effects on neuronal signaling and behavior.
Biochemical and Physiological Effects:
Studies have shown that N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide can enhance cognitive function and memory in animal models, suggesting that it may have potential as a therapeutic agent for cognitive disorders such as Alzheimer's disease. Additionally, N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide has been shown to have analgesic effects in animal models, indicating that it may have potential as a pain management drug.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide is its selectivity for the α4β2 subtype of nAChRs, which allows for specific targeting of these receptors in experiments. However, the compound's relatively short half-life and low potency may limit its usefulness in certain applications.

Future Directions

Future research on N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide may focus on developing more potent and long-lasting analogs of the compound for use in therapeutic applications. Additionally, further studies may be conducted to investigate the compound's potential for use in treating cognitive disorders and pain management. Finally, research may focus on elucidating the precise mechanisms of action of N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide and its effects on neuronal signaling and behavior.

Scientific Research Applications

N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide has been found to have potential applications in various fields of scientific research. One of the primary areas of interest is its potential use as a pharmacological tool to study the function of nicotinic acetylcholine receptors (nAChRs) in the brain. N-(3-cyano-6,7-dimethyl-4-azatricyclo[4.3.0.0~3,7~]non-4-yl)-2-phenylacetamide has been shown to selectively bind to the α4β2 subtype of nAChRs, which are involved in a range of physiological processes, including learning, memory, and addiction.